Dihydrocholesterol
Overview
Description
Dihydrocholesterol is a natural product found in Zea mays, Ipheion uniflorum, and other organisms . It is a cholesterol derivative found in human feces, gallstones, eggs, and other biological matter .
Synthesis Analysis
The conversion of 7-dehydrocholesterol to cholesterol, the final step of cholesterol synthesis in the Kandutsch-Russell pathway, is catalyzed by the enzyme 7-dehydrocholesterol reductase (DHCR7) . In a study, 7-DHC biosynthesis pathway was constructed and modified in Saccharomyces cerevisiae . The biosynthesis pathway was constructed by knocking out the competitive pathway genes ERG5 and ERG6 and integrating two DHCR24 copies from Gallus gallus at both sites .
Molecular Structure Analysis
Cholesterol and dihydrocholesterol are similar in structure and shape, they have virtually identical cross-sectional areas of 36 Å . Due to their similarity in shape, these sterols are expected to produce a similar number of hydrophobic contacts with the acyl chains of a neighboring phospholipid and occupy a similar amount of space .
Chemical Reactions Analysis
Multiple analytical methods have been developed for analysis of cholesterol, including classical chemical methods, enzymatic assays, gas chromatography (GC), liquid chromatography (LC), and mass spectrometry (MS) . These methods could potentially be used for the analysis of dihydrocholesterol as well.
Scientific Research Applications
Dihydrocholesterol is closely related to cholesterol and is a constant companion of cholesterol in normal tissue, ranging from 1 to 3 percent. Its presence increases in atherosclerotic arteries (Sieracki, Beher, & Baker, 1960).
Dietary dihydrocholesterol has been shown to reduce plasma total cholesterol in hamsters with hypercholesterolemia, comparable to β-sitosterol, a known cholesterol-lowering compound (Wang et al., 2015).
Dihydrocholesterol was observed to lower total plasma cholesterol in rabbits but did not promote regression of atherosclerosis. It was also associated with liver cirrhosis when fed for an extended period (Beher, Baker, & Anthony, 1957).
The administration of dihydrocholesterol to chickens on a high cholesterol diet showed a reduction in elevated plasma cholesterol and atherosclerosis (Siperstein, Nichols, & Chaikoff, 1953).
In studies comparing the absorption of dihydrocholesterol and cholesterol in rats, dihydrocholesterol was found to be less efficiently absorbed than cholesterol (Vahouny, Mayer, & Treadwell, 1960).
The simultaneous feeding of dihydrocholesterol and cholesterol to rats significantly reduced the amount of cholesterol absorbed, decreasing the rate of development and magnitude of hypercholesterolemia (Rosenman, Byers, & Friedman, 1954).
Dihydrocholesterol has been used in the development of analytical methods for determining its concentration in tissues and serum, aiding in the study of cholesterol metabolism and related diseases (Mosbach et al., 1963; Chattopadhyay & Mosbach, 1965).
Mechanism of Action
Safety and Hazards
Future Directions
Recent studies have identified 7-DHC as an endogenous suppressor of ferroptosis . This could be exploited by cancer cells to escape ferroptosis. Another study achieved a highly efficient 7-DHC synthesis by remodeling the complicated sterol synthesis modules, paving the way for large-scale 7-DHC bioproduction in the future .
properties
IUPAC Name |
(3S,5S,8R,9S,10S,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-ol |
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InChI |
InChI=1S/C27H48O/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(28)13-15-26(20,4)25(22)14-16-27(23,24)5/h18-25,28H,6-17H2,1-5H3/t19-,20+,21+,22+,23-,24+,25+,26+,27-/m1/s1 |
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InChI Key |
QYIXCDOBOSTCEI-QCYZZNICSA-N |
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Canonical SMILES |
CC(C)CCCC(C)C1CCC2C1(CCC3C2CCC4C3(CCC(C4)O)C)C |
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Isomeric SMILES |
C[C@H](CCCC(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC[C@@H]4[C@@]3(CC[C@@H](C4)O)C)C |
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Molecular Formula |
C27H48O |
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DSSTOX Substance ID |
DTXSID40883258 |
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| Record name | (+)-Dihydrocholesterol | |
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Molecular Weight |
388.7 g/mol |
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Physical Description |
Solid |
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| Record name | 5alpha-Cholestanol | |
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Product Name |
Dihydrocholesterol | |
CAS RN |
80-97-7 |
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| Record name | Cholestanol | |
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| Record name | Cholestanol | |
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| Record name | Cholestan-3-ol, (3.beta.,5.alpha.)- | |
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| Record name | 5-α-cholestan-3-β-ol | |
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| Record name | DIHYDROCHOLESTEROL | |
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| Record name | 5alpha-Cholestanol | |
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Melting Point |
140.0 - 142.0 °C |
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| Record name | 5alpha-Cholestanol | |
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